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Compound of Interest

Compound Name: Methylcyclohexane-d14

Cat. No.: B156626 Get Quote

Essential safety protocols and logistical plans are paramount for the secure and effective use of

Methylcyclohexane-d14 in any laboratory setting. This guide provides drug development

professionals, researchers, and scientists with critical information for the safe handling,

operation, and disposal of this deuterated, flammable solvent. Adherence to these procedures

will help ensure a safe laboratory environment and the integrity of your research.

Methylcyclohexane-d14 is a highly flammable liquid and vapor that can be fatal if swallowed

or inhaled.[1][2][3] It is also known to cause skin irritation and may lead to drowsiness or

dizziness.[1][2][4] Furthermore, this chemical is toxic to aquatic life with long-lasting effects.[1]

[4][5]

Personal Protective Equipment (PPE)
When handling Methylcyclohexane-d14, a comprehensive suite of personal protective

equipment is mandatory to minimize exposure and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b156626?utm_src=pdf-interest
https://www.benchchem.com/product/b156626?utm_src=pdf-body
https://www.benchchem.com/product/b156626?utm_src=pdf-body
https://www.armar-europa.de/shop/Products/NMRSolvents/Methylcyclohexaned14.htm
https://www.fishersci.com/store/msds?partNumber=AC300740025&productDescription=METHYLCYCLOHEXANE+D14+9+2.5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/methylcyclohexane-d14.pdf
https://www.armar-europa.de/shop/Products/NMRSolvents/Methylcyclohexaned14.htm
https://www.fishersci.com/store/msds?partNumber=AC300740025&productDescription=METHYLCYCLOHEXANE+D14+9+2.5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9913-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjYyNjl8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNTcvaDNmLzg5NjQ5ODM3ODM0NTQucGRmfGVhZmJlZjIxNWUxZjU5ZmQ0MjJkNjRkMzI2MzM5MjkzOTg0NTNhM2Y4YTdmYmQ2NDUzZTVjN2EzZWI0ZjVhMWI
https://www.armar-europa.de/shop/Products/NMRSolvents/Methylcyclohexaned14.htm
https://www.carlroth.com/medias/SDB-9913-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjYyNjl8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNTcvaDNmLzg5NjQ5ODM3ODM0NTQucGRmfGVhZmJlZjIxNWUxZjU5ZmQ0MjJkNjRkMzI2MzM5MjkzOTg0NTNhM2Y4YTdmYmQ2NDUzZTVjN2EzZWI0ZjVhMWI
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA42321&PLANT=d__ALF
https://www.benchchem.com/product/b156626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles and

a face shield. Must meet EN

166 (EU) or NIOSH (US)

standards.[1]

Protects against splashes and

vapors that can cause serious

eye irritation.[2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected

before use and disposed of

after contamination.[1]

Prevents skin contact, which

can cause irritation.[1][2][4]

Body Protection

Flame-retardant and antistatic

protective clothing. A lab coat

should be worn over personal

clothing.[1]

Protects against accidental

splashes and reduces the risk

of ignition from static electricity.

Respiratory Protection

To be used in case of

insufficient ventilation. A full-

face respirator with an

appropriate organic vapor

cartridge is recommended.

Protects against inhalation of

vapors, which can cause

respiratory irritation and

dizziness.[2][4]

Operational Plan: Step-by-Step Handling Procedure
Following a systematic procedure for handling Methylcyclohexane-d14 is crucial for

maintaining a safe laboratory environment.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[6]

Remove all potential ignition sources, including open flames, hot surfaces, and spark-

producing equipment.[1][7]

Have a spill kit with non-combustible absorbent materials (e.g., sand, vermiculite) readily

available.[1]
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Ensure all containers are properly labeled.

Handling:

Ground and bond all containers and receiving equipment to prevent static discharge.[2][7]

Use only non-sparking tools.[2][7]

Dispense the liquid carefully to avoid splashing.

Keep containers tightly closed when not in use.[7]

Post-Handling:

Wash hands thoroughly after handling.[4]

Decontaminate the work area.

Store Methylcyclohexane-d14 in a cool, dry, and well-ventilated area away from

incompatible materials.[7] Recommended storage temperature is 15-25°C.[4]

Disposal Plan
Proper disposal of Methylcyclohexane-d14 and its containers is critical to prevent

environmental contamination and adhere to regulations.

Waste Collection:

Collect waste Methylcyclohexane-d14 in a dedicated, properly labeled, and sealed

container.

Do not mix with other waste streams.[1]

Disposal Procedure:

Dispose of the chemical waste through a licensed and approved hazardous waste

disposal company.[1][6]
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Contaminated materials (e.g., gloves, absorbent pads) should also be treated as

hazardous waste.

Empty containers may retain product residue and should be disposed of as hazardous

waste.[5]

Environmental Precautions:

Prevent the chemical from entering drains, surface water, or groundwater.[4]

Quantitative Data
The following tables summarize the key physical and safety properties of Methylcyclohexane-
d14.

Physical and Chemical Properties

Property Value

Molecular Formula C₇D₁₄[5][8]

Molecular Weight 112.27 g/mol [9]

Appearance Colorless liquid[10]

Boiling Point 100.9 °C to 101 °C[4]

Melting Point -126.4 °C to -126 °C[4]

Flash Point -4 °C (closed cup)[4]

Density 0.88 g/mL at 25 °C

Safety and Hazard Information
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Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Flammable Liquid 🔥 Danger

H225: Highly

flammable liquid and

vapor.[1][4]

Aspiration Hazard kesehatan Danger

H304: May be fatal if

swallowed and enters

airways.[1][4]

Skin Irritation ❕ Warning
H315: Causes skin

irritation.[1][4]

Specific Target Organ

Toxicity
❕ Warning

H336: May cause

drowsiness or

dizziness.[1][4]

Hazardous to the

Aquatic Environment
lingkungan Warning

H411: Toxic to aquatic

life with long lasting

effects.[1]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of

Methylcyclohexane-d14.
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Preparation

Handling

Post-Handling & Storage

Disposal

Assess Risks & Review SDS
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Don Personal Protective Equipment (PPE)
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methylcyclohexane-d14
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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